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Compound of Interest

Compound Name: 3-Nonen-2-one

Cat. No.: B088694 Get Quote

Essential Safety and Handling Guide for 3-
Nonen-2-one
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of 3-Nonen-2-one. Adherence to these procedures is critical to

minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When working with 3-Nonen-2-one, a comprehensive selection of personal protective

equipment is required to prevent exposure. The following table summarizes the necessary

PPE.
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Body Part PPE Type
Specifications &
Standards

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. For tasks with a

high splash potential, a face

shield must be worn in addition

to goggles. All eye and face

protection should meet ANSI

Z87.1 standards.[1]

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged or direct handling,

heavier-duty gloves are

recommended. Always consult

the glove manufacturer's

resistance guide for specific

chemical compatibility.[1]

Body Laboratory Coat

A fire-resistant lab coat is

recommended. Ensure the

coat is fully buttoned to provide

maximum skin coverage.[1]

Feet Closed-Toe Shoes

Shoes must be made of a non-

porous material and cover the

entire foot to protect against

spills and falling objects.[1]

Respiratory Respirator (if necessary)

All work with 3-Nonen-2-one

should be conducted in a

certified chemical fume hood to

prevent the inhalation of

vapors. If engineering controls

are not sufficient, a respirator

may be required.[1]
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Quantitative Data Summary
The following table provides key quantitative data for 3-Nonen-2-one.

Property Value

Boiling Point 107 °C / 32 mmHg

Flash Point 81 °C (178 °F) (Combustible liquid)[2][3]

Specific Gravity 0.85 (20/20)[3]

Refractive Index 1.45

Purity (GC) min. 96.0 %[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ventilation: Always handle 3-Nonen-2-one inside a properly functioning chemical fume hood.

[1]

Ignition Sources: Ensure the work area is free of open flames, hot surfaces, and sparks. Use

non-sparking tools.[4][5]

Safety Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational before beginning any work.[4]

Grounding: To prevent static discharge, ground and bond all containers and receiving

equipment during transfer.[4][5]

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin and eyes. 3-Nonen-2-one is known to cause serious eye

irritation.[6]
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Avoid inhaling vapors.

3. Storage:

Store 3-Nonen-2-one in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed to prevent leakage and exposure to moisture.[4]

Store away from heat, sparks, open flames, and other ignition sources.[3]

Keep it separate from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan
Proper disposal of 3-Nonen-2-one is crucial to prevent environmental contamination and

ensure safety.

Waste Collection: Collect all waste containing 3-Nonen-2-one in a designated, properly

labeled, and sealed container.

Regulatory Compliance: Dispose of the contents and the container at an approved waste

disposal facility in accordance with local, state, and federal regulations.[3] Do not dispose of

it down the drain or in the general trash.

Empty Containers: Handle empty containers with care as they may retain flammable residual

vapors.[5]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[4]

Spills: In case of a spill, evacuate the area. For small spills, absorb the material with an inert,

non-combustible absorbent material (e.g., sand, earth, vermiculite).[5] Place the absorbed

material in a suitable container for disposal. For large spills, contain the spill and prevent it

from entering sewers or waterways.[5]
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Caption: Workflow for the safe handling and disposal of 3-Nonen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. (E)-3-nonen-2-one, 18402-83-0 [thegoodscentscompany.com]

3. 3-Nonen-2-one | 14309-57-0 | TCI AMERICA [tcichemicals.com]

4. benchchem.com [benchchem.com]

5. braskem.com.br [braskem.com.br]

6. 3-Nonen-2-one | C9H16O | CID 5317045 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3-Nonen-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088694#personal-protective-equipment-for-handling-
3-nonen-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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